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The table below summarizes the key findings from the research I found.

Compound
Antioxidant
Activity

Prooxidant
Activity

Cytotoxic
Activity

Other
Activities

Key Experimental
Findings

| Sigmoidin A | Yes: Potent DPPH free radical scavenger [1]. | Yes: Causes Cu(II)-dependent DNA damage

[2] [3]. | Yes: More cytotoxic to cancer cells than eriodictyol; mechanism attenuated by glutathione [2] [3]. |

Selective 5-lipoxygenase inhibitor; anti-inflammatory (TPA-induced mouse ear oedema) [1]. | - Prooxidant

Protocol: pBR322 plasmid DNA + Cu(II) ions. Strand scission abolished by ROS scavengers, chelators [2].

Antioxidant Protocol: DPPH radical scavenging assay [1]. | | Sigmoidin B | Yes: Potent DPPH free
radical scavenger [1]. | Information Missing | Information Missing | Inhibits phospholipase A2-

induced mouse paw oedema; anti-inflammatory (TPA-induced mouse ear oedema) [1]. | -
Antioxidant Protocol: DPPH radical scavenging assay [1].

Anti-inflammatory Protocol: Mouse paw oedema induced by phospholipase A2; mouse ear oedema
induced by TPA [1]. | | Eriodictyol | Yes: Comparable radical scavenging activity to sigmoidin A in

cell-free system [2]. | Yes: Causes comparable Cu(II)-dependent DNA damage to sigmoidin A [2] [3]. |
Yes: An order of magnitude less cytotoxic than sigmoidin A [2] [3]. | Not specified in search results. | -

Prooxidant Protocol: pBR322 plasmid DNA + Cu(II) ions [2]. |
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For the studies on sigmoidin A and eriodictyol, the methodologies were as follows:

Prooxidant and Cytotoxicity Assays [2] [3]:
DNA Damage: pBR322 plasmid DNA was incubated with the test compounds (7.4–236 µM) in

the presence of Cu(II) ions. DNA strand breakage was analyzed, likely via gel electrophoresis.
The prooxidant mechanism was confirmed by using ROS scavengers (glutathione, catalase)

and copper chelators (EDTA, neocuproine), which abolished the damage.
Cytotoxicity: The viability of cancer cells treated with the compounds was assessed. The

significant attenuation of cytotoxicity by glutathione suggested a prooxidant mechanism of cell
death.

Antioxidant and Anti-inflammatory Assays [1]:
Antioxidant (DPPH Assay): The ability of the compounds to scavenge the stable 1,1-diphenyl-

2-picrylhydrazyl (DPPH) free radical was measured.
Anti-inflammatory (TPA test): Oedema was induced in mouse ears by 12-O-

tetradecanoylphorbol 13-acetate (TPA). The reduction in oedema after application of the test
compounds was measured.

Prooxidant Mechanism of Action

The following diagram illustrates the prooxidant mechanism identified for sigmoidin A and eriodictyol,

which involves redox cycling with copper ions to generate reactive oxygen species (ROS).
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s600236?utm_src=pdf-custom-synthesis
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?innerWidth=412&offsetWidth=412&lang=en&device=mobile&id=
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-0029-1240604?device=desktop&innerWidth=412&offsetWidth=412
https://pubmed.ncbi.nlm.nih.gov/19941260/
https://www.smolecule.com/products/b600236#sigmoidin-b-antioxidant-vs-prooxidant-effects
https://www.smolecule.com/products/b600236#sigmoidin-b-antioxidant-vs-prooxidant-effects
https://www.smolecule.com/products/b600236#sigmoidin-b-antioxidant-vs-prooxidant-effects
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s600236?utm_src=pdf-bulk
https://www.smolecule.com/products/s600236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s600236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

